Cas no 6067-11-4 (2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-5-pentyl-)

6067-11-4 structure
Product name:2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-5-pentyl-
2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-5-pentyl-
- 4-hydroxy-2,3-dimethyl-2-nonen-4-olide; (-)-hydroxydihydrobovolide; Hydroxydihydrobovolide; SureCN9652242; 5-hydroxydihydrobovolide; 4-hydroxy-2,3-dimethylnon-2-eno-4-lactone; 5-Pentyl-5-hydroxy-3,4-dimethyl-2,5-dihydro-furan-2-on; CTK2F9078; AC1L73DT; hydroxydihydrobovolide; 5-hydroxy-3,4-dimethyl-5-pentylfuran-2(5H)-one; NSC308918; CHEMBL461279; 2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-5-pentyl-;
- AKOS040736107
- 5-Hydroxy-3,4-dimethyl-5-pentyl-2(5H)-furanone
- DTXSID90316920
- VJZWZDQDXPADSE-UHFFFAOYSA-N
- 5-hydroxy-3,4-dimethyl-5-pentyl-furan-2-one
- NSC-308918
- Hydroxydihydrobovolide
- (-)-hydroxydihydrobovolide
- SCHEMBL9652242
- NSC308918
- CHEMBL461279
- 5-hydroxy-3,4-dimethyl-5-pentylfuran-2-one
- 6067-11-4
- 124097-54-7
-
- Inchi: InChI=1S/C11H18O3/c1-4-5-6-7-11(13)9(3)8(2)10(12)14-11/h13H,4-7H2,1-3H3
- InChI Key: VJZWZDQDXPADSE-UHFFFAOYSA-N
- SMILES: CCCCCC1(C(=C(C)C(=O)O1)C)O
Computed Properties
- Exact Mass: 198.12564
- Monoisotopic Mass: 198.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-5-pentyl- Related Literature
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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